Cas no 2138230-50-7 (({5-Azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine)

• Product Name: ({5-Azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine
• CAS No: 2138230-50-7
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 5997259
• PubChem ID: 165859738
• Update Time: 2025-11-01

({5-Azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine Chemical and Physical Properties

Names and Identifiers

• 2138230-50-7
• EN300-740868
• ({5-azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine
• ({5-Azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine

• Inchi： 1S/C10H20N2/c1-2-5-11-6-9-7-12-8-10(9)3-4-10/h9,11-12H,2-8H2,1H3
• InChI Key： HKRZJVJJEIDRFR-UHFFFAOYSA-N
• SMILES： N1CC(CNCCC)C2(C1)CC2

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 24.1Ų

Additional information on ({5-Azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine

Professional Introduction to Compound with CAS No. 2138230-50-7 and Product Name ({5-Azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine)

The compound with the CAS number 2138230-50-7 and the product name ({5-Azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The spirocyclic structure of the molecule, characterized by a nitrogen-containing heterocycle, makes it a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit multiple binding interactions and enhanced metabolic stability. The presence of the azaspiro structure in ({5-Azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine contributes to its versatility, allowing it to interact with various biological targets. This compound's molecular framework is particularly intriguing because it combines a rigid spirocyclic core with flexible alkyl chains, which can be tailored for specific biological activities.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. Current research indicates that spirocyclic amines can interact with neurotransmitter receptors, making them valuable candidates for developing novel therapeutics. The nitrogen atom in the azaspiro ring enhances the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological targets. This feature has been leveraged in the design of potential drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of ({5-Azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine involves complex organic transformations that highlight the expertise required in modern chemical synthesis. The spirocyclic core is typically formed through a ring-closure reaction between two precursors, which must be carefully selected to ensure high yield and purity. The subsequent introduction of the propylamine moiety further refines the compound's structure, enhancing its pharmacological properties. Advanced synthetic techniques, such as transition-metal-catalyzed reactions, have been employed to achieve these transformations efficiently.

Recent studies have demonstrated the compound's potential in inhibiting enzymes involved in inflammation and pain signaling. By targeting specific enzymatic pathways, ({5-Azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine may offer a new approach to treating chronic pain conditions and inflammatory diseases. The compound's ability to cross the blood-brain barrier also makes it an attractive candidate for central nervous system (CNS) drug development. This property is particularly important for treating neurological disorders that are currently difficult to address with existing medications.

In addition to its therapeutic potential, ({5-Azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine has shown promise in preclinical studies as a tool for understanding complex biological mechanisms. Researchers are utilizing this compound to investigate how spirocyclic structures influence molecular interactions within cells. These studies not only provide insights into potential drug targets but also contribute to the broader understanding of molecular recognition processes in biology.

The future development of this compound will likely involve further optimization of its pharmacokinetic properties. Enhancing its solubility, bioavailability, and metabolic stability will be crucial steps toward translating preclinical findings into clinical applications. Collaborative efforts between chemists and biologists will be essential in refining this compound into a viable therapeutic agent.

The significance of compounds like ({5-Azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine extends beyond their immediate therapeutic applications. They serve as important scaffolds for developing new classes of drugs and provide valuable insights into molecular interactions that underpin various biological processes. As research continues to uncover new uses for spirocyclic compounds, their impact on pharmaceutical development is expected to grow.

In conclusion, the compound with CAS number 2138230-50-7 and product name ({5-Azaspiro[2.4]heptan-7-yl}methyl)(propyl)amine represents a significant advancement in chemical and biomedical research. Its unique structural properties and potential applications make it a promising candidate for further exploration in drug discovery and therapeutic development.